![molecular formula C18H18FN3O2S B6272552 4-[4-(4-fluorobenzenesulfonyl)piperazin-1-yl]-1H-indole CAS No. 256458-65-8](/img/no-structure.png)
4-[4-(4-fluorobenzenesulfonyl)piperazin-1-yl]-1H-indole
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound is a derivative of indole, which is a bicyclic compound consisting of a six-membered benzene ring fused to a five-membered nitrogen-containing pyrrole ring . The compound also contains a piperazine ring, which is a six-membered ring containing two nitrogen atoms, and a sulfonyl group attached to a fluorobenzene ring .
Molecular Structure Analysis
The molecular structure of this compound would be characterized by the presence of the indole and piperazine rings, as well as the sulfonyl group attached to the fluorobenzene ring . The exact structure would depend on the positions of these groups within the molecule .Chemical Reactions Analysis
The reactivity of this compound would likely be influenced by the presence of the indole and piperazine rings, as well as the sulfonyl and fluorobenzene groups . These functional groups could potentially undergo a variety of chemical reactions .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the polar sulfonyl group and the nonpolar benzene rings could influence its solubility, while the presence of the nitrogen atoms could influence its basicity .Mechanism of Action
Safety and Hazards
Future Directions
properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for the compound '4-[4-(4-fluorobenzenesulfonyl)piperazin-1-yl]-1H-indole' involves the reaction of 4-fluorobenzenesulfonyl chloride with piperazine to form 4-(4-fluorobenzenesulfonyl)piperazine, which is then reacted with 1H-indole to yield the final product.", "Starting Materials": [ "4-fluorobenzenesulfonyl chloride", "piperazine", "1H-indole", "anhydrous dichloromethane", "anhydrous tetrahydrofuran", "triethylamine", "sodium bicarbonate", "sodium sulfate", "magnesium sulfate", "ethyl acetate", "water" ], "Reaction": [ "Step 1: Dissolve 4-fluorobenzenesulfonyl chloride (1.1 equiv) in anhydrous dichloromethane and add triethylamine (2 equiv) dropwise while stirring at 0°C.", "Step 2: Add piperazine (1 equiv) to the reaction mixture and stir at room temperature for 2 hours.", "Step 3: Add anhydrous tetrahydrofuran to the reaction mixture and stir for 30 minutes.", "Step 4: Add 1H-indole (1 equiv) to the reaction mixture and stir at room temperature for 12 hours.", "Step 5: Quench the reaction by adding saturated sodium bicarbonate solution and stir for 30 minutes.", "Step 6: Extract the organic layer with ethyl acetate and wash with water, saturated sodium bicarbonate solution, and brine.", "Step 7: Dry the organic layer over sodium sulfate and filter.", "Step 8: Concentrate the organic layer under reduced pressure and purify the crude product by column chromatography using ethyl acetate and hexane as eluent.", "Step 9: Dry the purified product over magnesium sulfate and filter to obtain the final product." ] } | |
CAS RN |
256458-65-8 |
Product Name |
4-[4-(4-fluorobenzenesulfonyl)piperazin-1-yl]-1H-indole |
Molecular Formula |
C18H18FN3O2S |
Molecular Weight |
359.4 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.